N-(2-(furan-3-yl)-2-thiomorpholinoethyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide

• IUPAC Name: N-[2-(furan-3-yl)-2-thiomorpholin-4-ylethyl]-8-methoxy-2-oxochromene-3-carboxamide
• InChI: InChI=1S/C21H22N2O5S/c1-26-18-4-2-3-14-11-16(21(25)28-19(14)18)20(24)22-12-17(15-5-8-27-13-15)23-6-9-29-10-7-23/h2-5,8,11,13,17H,6-7,9-10,12H2,1H3,(H,22,24)
• InChI Key: QCHUAOTXZQIAMX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC(=O)C(=C2)C(=O)NCC(C3=COC=C3)N4CCSCC4
• Molecular Formula: C21H22N2O5S
• Molecular Weight: 414.5 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each introducing a different part of the molecule. The furan ring could be synthesized using methods such as the Paal-Knorr Furan Synthesis. The morpholine ring could be formed through a reaction such as the Leuckart-Wallach reaction. The chromene ring might be synthesized through a Perkin reaction or a similar condensation reaction. The carboxamide group could be introduced through a reaction with an amine and a carboxylic acid or its derivative.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The furan and chromene rings would contribute to the compound’s aromaticity, which could affect its chemical reactivity and physical properties. The morpholine ring and the carboxamide group could participate in hydrogen bonding, which could also influence the compound’s properties.

Chemical Reactions Analysis

The compound’s chemical reactivity would likely be influenced by its functional groups and structural features. The furan ring is known to be reactive due to the presence of the oxygen atom, which can participate in reactions such as electrophilic substitution. The morpholine ring could act as a nucleophile in reactions due to the presence of the nitrogen atom. The chromene ring, being aromatic, might undergo electrophilic aromatic substitution reactions. The carboxamide group could be involved in reactions such as hydrolysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility could be affected by the polar carboxamide group and the nonpolar aromatic rings. Its melting and boiling points would depend on factors such as the size and shape of the molecule, as well as the types of intermolecular forces it can form.

Future Directions

The study of new compounds like this one is crucial for the development of new drugs and materials. Future research could involve testing this compound for biological activity, studying its physical and chemical properties in more detail, and developing methods for its synthesis.